Properties
Names and Identifiers
-
- (Z)-3-ethoxybut-2-enoic acid
- 3-Aethoxy-2-butensaeure
- 3-Aethoxy-crotonsaeure
- 3-ethoxy-2-butenoic acid
- 3-ethoxycrotonic acid
- 3-ethoxy-crotonic acid
- AC1NTN5K
- NSC331762
- 38624-58-7
- SCHEMBL1586019
- NSC-331762
- DTXSID70419529
- 3-ethoxybut-2-enoic acid
- +Expand
-
- RUEVMNPCGMUKPP-PLNGDYQASA-N
- InChI=1S/C6H10O3/c1-3-9-5(2)4-6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4-
- CCOC(=CC(=O)O)C
Computed Properties
- 130.063
- 1
- 3
- 3
- 130.062994177g/mol
- 9
- 126
- 0
- 0
- 0
- 1
- 0
- 1
- 0.7
- 46.5Ų
Experimental Properties
- 1.01130
- 46.53
Related Literature
-
Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787
-
Christie L. Hunter,A. Grant Mauk Dalton Trans., 2013,42, 3151-3155
-
Miao Guo,Shulin Zhong,Tian Xu,Yuqin Huang,Guanglin Xia,Tengfei Zhang,Xuebin Yu J. Mater. Chem. A, 2021,9, 23841-23849
-
Haoyu Yao,Jiayu Xin,Junli Xu,Ying Kang,Yongqing Yang,Guangming Cai Green Chem., 2019,21, 597-605
-
Jiayu Zeng,Ziming Li,Hui Jiang,Xuemei Wang Mater. Horiz., 2021,8, 2964-3008
-
7. Synthesis of 4,4′-dinonyl-2,2′-bithiazole-based copolymers via Pd-catalyzed direct C–H arylation†Wei Lu,Junpei Kuwabara,Takaki Kanbara Polym. Chem., 2012,3, 3217-3219
-
Zhiyong He,Yuqi Chen,Yafen Wang,Jiaqi Wang,Jing Mo,Boshi Fu,Zijing Wang,Yuhao Du,Xiang Zhou Chem. Commun., 2016,52, 8545-8548
-
Meiyu Wang,Bin Gao,Xiaoyu Wang,Wenzhong Li Biomater. Sci., 2022,10, 1883-1903
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